molecular formula C10H9BrN2O2 B8512685 2h-Pyrrolo[2,3-b]pyridin-2-one,5-(2-bromoacetyl)-1,3-dihydro-1-methyl-

2h-Pyrrolo[2,3-b]pyridin-2-one,5-(2-bromoacetyl)-1,3-dihydro-1-methyl-

Cat. No.: B8512685
M. Wt: 269.09 g/mol
InChI Key: RPKHPCUSMWFRRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2h-Pyrrolo[2,3-b]pyridin-2-one,5-(2-bromoacetyl)-1,3-dihydro-1-methyl- is a useful research compound. Its molecular formula is C10H9BrN2O2 and its molecular weight is 269.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2h-Pyrrolo[2,3-b]pyridin-2-one,5-(2-bromoacetyl)-1,3-dihydro-1-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2h-Pyrrolo[2,3-b]pyridin-2-one,5-(2-bromoacetyl)-1,3-dihydro-1-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9BrN2O2

Molecular Weight

269.09 g/mol

IUPAC Name

5-(2-bromoacetyl)-1-methyl-3H-pyrrolo[2,3-b]pyridin-2-one

InChI

InChI=1S/C10H9BrN2O2/c1-13-9(15)3-6-2-7(8(14)4-11)5-12-10(6)13/h2,5H,3-4H2,1H3

InChI Key

RPKHPCUSMWFRRR-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)CC2=C1N=CC(=C2)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add 170 mg (1.05 mmol) of bromine dissolved in 1 ml of acetic acid dropwise to a solution of 200 mg (1.05 mmol) of 1,3-dihydro-1-methyl-5-acetyl-2H-pyrrolo[2,3-b]pyridin-2-one (obtained as described in Example 13 hereinafter) in 4 ml of acetic acid. After 6 hours' heating at 80° C., the acetic acid is removed under reduced pressure and the residue is taken up in water and then extracted with dichloromethane. The crude product obtained is purified by chromatography on silica gel (eluant ethyl acetate/petroleum ether/dichloromethane, 1/1/1). Yield: 60%. ##STR43##
Quantity
170 mg
Type
reactant
Reaction Step One
Quantity
200 mg
Type
reactant
Reaction Step Two
Quantity
1 mL
Type
solvent
Reaction Step Two
Quantity
4 mL
Type
solvent
Reaction Step Two
Yield
60%

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